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Compound of Interest

Compound Name: Mca-DEVDAP-K(Dnp)-OH

Cat. No.: B575278 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of the safety, handling, and experimental application

of Mca-DEVDAP-K(Dnp)-OH, a fluorogenic substrate primarily used for the detection of

caspase-3 activity. Adherence to the protocols and safety measures outlined herein is crucial

for ensuring accurate experimental outcomes and maintaining a safe laboratory environment.

Chemical and Physical Properties
Mca-DEVDAP-K(Dnp)-OH is a synthetic peptide that incorporates a fluorescent reporter group

(7-methoxycoumarin-4-yl)acetyl (Mca) and a quenching group, 2,4-dinitrophenyl (Dnp). In its

intact state, the fluorescence of the Mca group is quenched by the proximal Dnp group through

Fluorescence Resonance Energy Transfer (FRET).
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Property Value

Synonyms

Caspase-3 Fluorogenic Substrate III, CPP32

Fluorogenic Substrate III, 7-Methoxycoumarin-4-

acetyl-DEVDAPK(Dnp)-OH, Mca-Asp-Glu-Val-

Asp-Ala-Pro-Lys(Dnp)-OH

CAS Number 189696-20-6

Molecular Formula C50H62N10O22

Formula Weight 1155.1 g/mol

Appearance Lyophilized powder

Purity ≥95%

Excitation Maximum 328 nm

Emission Maximum 420 nm

Solubility

Formic Acid: ~1 mg/ml. A stock solution can be

prepared by dissolving the lyophilized powder in

the solvent of choice, which should be purged

with an inert gas.[1]

Safety and Handling
While the safety data sheet from Cayman Chemical for Mca-DEVDAP-K(Dnp)-OH indicates

that the substance is not classified as hazardous according to the Globally Harmonized System

(GHS), it is imperative to follow standard laboratory safety practices when handling this or any

chemical reagent. The dinitrophenyl group, in other contexts, can be associated with toxicity;

therefore, caution is warranted.

Personal Protective Equipment (PPE) and General
Precautions
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Precaution Description

Ventilation

Handle in a well-ventilated area. For operations

that may generate dust, use a chemical fume

hood.

Eye Protection Wear appropriate safety glasses or goggles.

Skin Protection
Wear chemical-resistant gloves (e.g., nitrile or

neoprene). Avoid skin contact.

Respiratory Protection

If dust is generated and ventilation is

inadequate, a suitable respirator should be

worn.

General Hygiene

Do not ingest, inhale, get in eyes, on skin, or on

clothing. Wash hands thoroughly after handling.

[1]

First Aid Measures
Exposure Route First Aid Procedure

Inhalation
Move to fresh air. If breathing is difficult, seek

medical attention.

Skin Contact

Immediately wash with soap and plenty of water.

Remove contaminated clothing. If irritation

occurs, seek medical attention.

Eye Contact
Rinse opened eye for several minutes under

running water. Seek medical attention.

Ingestion Rinse mouth with water. Seek medical attention.

Storage and Stability
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Condition Recommendation

Temperature Store at -20°C.[1]

Stability Stable for at least 4 years at -20°C.[1]

Other
Protect from light. Avoid repeated freeze-thaw

cycles.

Experimental Protocols
Mca-DEVDAP-K(Dnp)-OH is a sensitive substrate for caspase-3, an enzyme that plays a

critical role in the apoptotic signaling pathway. The following is a generalized protocol for a

caspase-3 activity assay using this substrate.

Reagent Preparation
Substrate Stock Solution: Prepare a stock solution of Mca-DEVDAP-K(Dnp)-OH by

dissolving the lyophilized powder in a suitable solvent (e.g., DMSO or formic acid, purged

with an inert gas) to a concentration of 1-10 mM. Store aliquots at -20°C.

Assay Buffer: Prepare an appropriate assay buffer. A common formulation is 50 mM HEPES,

100 mM NaCl, 10 mM DTT, 1 mM EDTA, 10% glycerol, and 0.1% CHAPS, pH 7.4.

Cell Lysate: Prepare cell lysates from control and treated cells using a suitable lysis buffer.

The protein concentration of the lysates should be determined using a standard protein

assay method.

Caspase-3 Activity Assay
Dilute the cell lysate to the desired concentration (e.g., 10-50 µg of total protein) in the assay

buffer in a 96-well microplate.

Add the Mca-DEVDAP-K(Dnp)-OH substrate to each well to a final concentration of 10-50

µM.

Incubate the plate at 37°C, protected from light.
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Measure the fluorescence intensity at regular intervals (e.g., every 5-10 minutes) using a

fluorescence microplate reader with excitation at ~328 nm and emission at ~420 nm.

The rate of increase in fluorescence is proportional to the caspase-3 activity in the sample.
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Caption: Caspase-3 activation and substrate cleavage pathway.

Experimental Workflow
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Caption: Workflow for a caspase-3 activity assay.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Ontario, CA 91761, United States
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